2-Bromo-4-(hydroxymethyl)benzonitrile
Overview
Description
2-Bromo-4-(hydroxymethyl)benzonitrile is a chemical compound with the molecular formula C8H6BrNO. It has a molecular weight of 212.05 . It is a pale yellow solid and is used for research purposes.
Molecular Structure Analysis
The molecular structure of 2-Bromo-4-(hydroxymethyl)benzonitrile can be represented by the InChI code: 1S/C8H6BrNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,11H,5H2 .Physical And Chemical Properties Analysis
2-Bromo-4-(hydroxymethyl)benzonitrile is a pale yellow solid . It has a molecular weight of 212.05 . The compound should be stored at 0-8°C .Scientific Research Applications
Organic Synthesis
2-Bromo-4-(hydroxymethyl)benzonitrile: is a versatile intermediate in organic synthesis. Its bromomethyl group is highly reactive, making it suitable for various substitution reactions. It can be used to synthesize complex molecules by reacting with nucleophiles or eliminating to form alkenes .
Pharmaceutical Research
In pharmaceutical research, this compound serves as a building block for the synthesis of drug candidates. Its structure is amenable to modifications, allowing for the creation of diverse pharmacophores. It can be incorporated into potential medications for diseases where benzonitrile derivatives show activity .
Material Science
The compound’s utility extends to material science, where it can be used to modify surface properties of materials. Its functional groups allow for the introduction of other chemical entities, which can alter the hydrophobicity or reactivity of surfaces .
Chemical Analysis
2-Bromo-4-(hydroxymethyl)benzonitrile: can be used as a standard or reagent in chemical analysis. Its distinct spectroscopic properties enable it to serve as a reference compound in NMR and mass spectrometry studies, aiding in the identification and quantification of substances .
Biochemistry
In biochemistry, this compound can be used to study enzyme-substrate interactions, particularly with enzymes that act on benzonitrile derivatives. It can help in understanding the biochemical pathways involving similar structures .
Environmental Applications
Environmental scientists can use 2-Bromo-4-(hydroxymethyl)benzonitrile to trace the degradation of similar compounds in the environment. It can act as a model compound to study the environmental fate of brominated organic chemicals .
Safety and Hazards
properties
IUPAC Name |
2-bromo-4-(hydroxymethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO/c9-8-3-6(5-11)1-2-7(8)4-10/h1-3,11H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APZLAHOHUDEQQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CO)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60302198 |
Source
|
| Record name | 2-Bromo-4-(hydroxymethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60302198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-(hydroxymethyl)benzonitrile | |
CAS RN |
90110-97-7 |
Source
|
| Record name | NSC149635 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149635 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Bromo-4-(hydroxymethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60302198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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